![molecular formula C26H25N3OS B2618371 2-((1,5-di-p-tolyl-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide CAS No. 1207056-80-1](/img/structure/B2618371.png)
2-((1,5-di-p-tolyl-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-((1,5-di-p-tolyl-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide, commonly known as DT-13, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of imidazole-based compounds and possesses unique properties that make it a promising candidate for further research.
Mechanism of Action
DT-13 exerts its therapeutic effects by modulating various signaling pathways in the body. It has been shown to inhibit the NF-κB signaling pathway, which plays a crucial role in inflammation and cancer progression. DT-13 also activates the Nrf2 signaling pathway, which is involved in antioxidant defense and cellular protection against oxidative stress.
Biochemical and Physiological Effects:
DT-13 has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce the production of pro-inflammatory cytokines. DT-13 has also been found to increase the expression of antioxidant enzymes and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
DT-13 has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab, and its chemical structure can be modified to improve its properties. DT-13 also possesses unique properties that make it a promising candidate for further research. However, the synthesis of DT-13 is a complex process that requires expertise in synthetic organic chemistry. Additionally, further research is needed to fully understand the safety and efficacy of DT-13 in humans.
Future Directions
There are several future directions for research on DT-13. One area of research is the development of DT-13 derivatives with improved properties. Another area of research is the investigation of the safety and efficacy of DT-13 in humans. Further research is also needed to fully understand the mechanism of action of DT-13 and its potential therapeutic applications in various diseases. Overall, DT-13 is a promising compound that has the potential to lead to the development of novel therapeutics for various diseases.
Synthesis Methods
DT-13 can be synthesized using a multi-step process that involves several chemical reactions. The first step involves the synthesis of 1,5-di-p-tolyl-1H-imidazole-2-thiol, which is then reacted with p-tolylacetic anhydride to form DT-13. The synthesis of DT-13 is a complex process that requires expertise in synthetic organic chemistry.
Scientific Research Applications
DT-13 has been extensively studied for its potential therapeutic applications. It has been shown to possess anticancer, anti-inflammatory, and antioxidant properties. DT-13 has been found to inhibit the growth of various cancer cells, including lung, breast, and liver cancer cells. It has also been shown to reduce inflammation in animal models of inflammatory diseases and to protect against oxidative stress.
properties
IUPAC Name |
2-[1,5-bis(4-methylphenyl)imidazol-2-yl]sulfanyl-N-(4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N3OS/c1-18-4-10-21(11-5-18)24-16-27-26(29(24)23-14-8-20(3)9-15-23)31-17-25(30)28-22-12-6-19(2)7-13-22/h4-16H,17H2,1-3H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGSMHRGVVOTRDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)C)SCC(=O)NC4=CC=C(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((1,5-di-p-tolyl-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.